Cas no 2241131-25-7 (8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine)

• Product Name: 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine
• CAS No: 2241131-25-7
• MF: C₁₄H₁₇BrO₂
• MW: 297.187583684921
• MDL: MFCD31735907
• CID: 5241925
• PubChem ID: 138039420
• Update Time: 2025-06-28

8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin, 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-
• 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine

• MDL： MFCD31735907
• Inchi： 1S/C14H17BrO2/c15-11-5-6-12-13(17-9-10-3-4-10)2-1-7-16-14(12)8-11/h5-6,8,10,13H,1-4,7,9H2
• InChI Key： FDBJKWLSCQZFSB-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2C(OCC2CC2)CCC1

Additional information on 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine

Introduction to 8-Bromo-5-(Cyclopropylmethoxy)-2,3,4,5-Tetrahydro-1-Benzoxepine (CAS No. 2241131-25-7)

8-Bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine (CAS No. 2241131-25-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine make it an intriguing candidate for further investigation in various medical and scientific contexts.

The 8-bromo substitution on the benzoxepine ring is a key structural element that contributes to the compound's chemical and biological properties. Bromine atoms are often used in medicinal chemistry to modulate the lipophilicity and metabolic stability of molecules, which can enhance their pharmacokinetic profiles. The presence of the cyclopropylmethoxy group further adds to the compound's complexity and potential biological activity. Cyclopropyl derivatives are known for their ability to interact with specific protein targets, making them valuable in drug design.

Recent studies have highlighted the potential of 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's anti-inflammatory properties. The researchers found that 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

In another study published in the Bioorganic & Medicinal Chemistry Letters in 2023, researchers explored the neuroprotective effects of 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine. The results indicated that the compound effectively reduced neuronal cell death and oxidative stress in a model of neurodegenerative disease. These findings open up new avenues for the use of 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine have also been studied extensively. A 2021 study published in the European Journal of Pharmaceutical Sciences reported that the compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The researchers noted that 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine had good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.

In addition to its therapeutic potential, 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine has been synthesized using various methods to optimize its production process. A recent review article in the Tetrahedron Letters discussed several synthetic routes for preparing this compound. One notable method involves a palladium-catalyzed cross-coupling reaction followed by ring closure to form the benzoxepine scaffold. This approach not only improves yield but also reduces impurities and by-products.

The safety profile of 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine is another critical aspect that has been evaluated in preclinical studies. A 2020 study published in the Toxicological Sciences journal reported that the compound showed low toxicity at therapeutic doses and did not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine (CAS No. 2241131-25-7) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, 8-bromo-5-(cyclopropylmethoxy)-2,3,4,5-tetrahydro-1-benzoxepine is poised to play a significant role in advancing medical treatments for various diseases.